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CAS No.: 622392-04-5

Cat. No.: B1288987

Get Quote

Foreword: The Strategic Value of Dihalogenated
Heterocycles
In the landscape of modern drug discovery and organic synthesis, the strategic selection of

starting materials is paramount. Halogenated heterocycles, particularly pyrazines, represent a

class of foundational scaffolds that offer unparalleled versatility. The electron-deficient nature of

the pyrazine ring, combined with the presence of halogen atoms, creates a platform ripe for

diverse chemical transformations.[1][2] These halogens act as versatile synthetic handles for

introducing molecular complexity via a host of cross-coupling reactions, including Suzuki-

Miyaura, Sonogashira, and Heck couplings, as well as nucleophilic aromatic substitution.[1]

This guide focuses on a particularly valuable, yet underexplored, member of this family: 2-
Bromo-5-iodopyrazine (CAS No. 622392-04-5). Its utility is rooted in the differential reactivity

between the carbon-bromine and carbon-iodine bonds. This intrinsic property allows for a

programmed, sequential approach to functionalization, enabling the precise and controlled

construction of complex molecular architectures.[1][3] As such, 2-Bromo-5-iodopyrazine has
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established itself as a crucial building block in the synthesis of elaborate heterocyclic

compounds for medicinal chemistry.[1][4] This document provides a comprehensive technical

overview of its core properties, a robust workflow for its initial characterization, and field-proven

insights into its handling and application.

Core Physicochemical and Structural Properties
A foundational understanding of a reagent's physical and chemical properties is the bedrock of

its effective use in any synthetic campaign. 2-Bromo-5-iodopyrazine is a pale yellow to

brownish solid at room temperature, soluble in common organic solvents.[4][5]

Structural Representation
The structural arrangement of the halogen atoms on the pyrazine ring is the source of its

unique reactivity.

Caption: Chemical structure of 2-Bromo-5-iodopyrazine.

Key Physicochemical Data
The following table summarizes the essential physicochemical properties of 2-Bromo-5-
iodopyrazine, compiled from various chemical data sources.
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Property Value Source(s)

CAS Number 622392-04-5 [4][5][6]

Molecular Formula C₄H₂BrIN₂ [4][6][7]

Molar Mass 284.88 g/mol [6][7]

Appearance Pale yellow to brownish solid [4][5]

Melting Point 95-97 °C [7]

Boiling Point 273.7 ± 35.0 °C (Predicted) [7]

Density 2.495 ± 0.06 g/cm³ (Predicted) [7]

Purity Typically ≥96% [5][8]

InChI Key
OHTQHZVNZWWYFD-

UHFFFAOYSA-N
[4][5]

Recommended Analytical Characterization
Workflow
To ensure the identity, purity, and stability of 2-Bromo-5-iodopyrazine prior to its use in

sensitive downstream applications, a multi-technique analytical approach is essential. This

section outlines a self-validating system of protocols.
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Sample of
2-Bromo-5-iodopyrazine

HPLC Analysis
(Purity Assessment)

NMR Spectroscopy
(Structure Verification)

Mass Spectrometry
(Mass & Isotopic Verification)

FTIR Spectroscopy
(Functional Group ID)

Data Concordant?

Qualified for Use

Yes

Further Purification
or Re-synthesis

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Initial Characterization of 2-Bromo-5-iodopyrazine: A
Versatile Heterocyclic Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288987/docs#initial-characterization-of-2-bromo-5-
iodopyrazine-a-versatile-heterocyclic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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